Cas no 2034333-26-9 (N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1-(3-methylphenyl)methanesulfonamide)

• Product Name: N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1-(3-methylphenyl)methanesulfonamide
• CAS No: 2034333-26-9
• MF: C₁₈H₁₈N₂O₃S
• MW: 342.412123203278
• CID: 6309676
• PubChem ID: 119105276
• Update Time: 2025-05-20

N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1-(3-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1-(3-methylphenyl)methanesulfonamide
• AKOS026699098
• F6560-7811
• 2034333-26-9
• N-{[6-(furan-3-yl)pyridin-3-yl]methyl}-1-(3-methylphenyl)methanesulfonamide
• N-((6-(furan-3-yl)pyridin-3-yl)methyl)-1-(m-tolyl)methanesulfonamide
• N-[[6-(furan-3-yl)pyridin-3-yl]methyl]-1-(3-methylphenyl)methanesulfonamide

• Inchi： 1S/C18H18N2O3S/c1-14-3-2-4-15(9-14)13-24(21,22)20-11-16-5-6-18(19-10-16)17-7-8-23-12-17/h2-10,12,20H,11,13H2,1H3
• InChI Key： ZUBKVVGZZXUZSN-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C)C=1)(NCC1C=NC(C2=COC=C2)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 342.10381361g/mol
• Monoisotopic Mass: 342.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.6Ų

Additional information on N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1-(3-methylphenyl)methanesulfonamide

Comprehensive Overview of N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1-(3-methylphenyl)methanesulfonamide (CAS No. 2034333-26-9)

The compound N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1-(3-methylphenyl)methanesulfonamide (CAS No. 2034333-26-9) is a chemically synthesized molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, combining a furan ring, a pyridine backbone, and a methanesulfonamide moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its structural similarity to known bioactive molecules.

In recent years, the demand for novel small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1-(3-methylphenyl)methanesulfonamide aligns with this trend, as its design allows for selective interaction with specific protein targets. This specificity is crucial for minimizing off-target effects, a common challenge in drug development. The compound's furan-3-yl and pyridin-3-ylmethyl groups are particularly noteworthy, as they contribute to its binding affinity and pharmacokinetic properties.

The synthesis of N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1-(3-methylphenyl)methanesulfonamide involves multi-step organic reactions, including cross-coupling and sulfonamide formation. These processes are optimized to ensure high yield and purity, which are critical for preclinical studies. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound, ensuring its structural integrity and suitability for further research.

One of the most searched topics in the context of this compound is its potential application in neurodegenerative diseases. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, there is a growing need for molecules that can modulate neuroinflammatory pathways. Preliminary studies suggest that N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1-(3-methylphenyl)methanesulfonamide may exhibit neuroprotective effects, though further validation is required. This aligns with the broader interest in blood-brain barrier permeability and central nervous system (CNS) drug delivery.

Another area of interest is the compound's potential role in cancer research. The methanesulfonamide group is known to interact with various kinase enzymes, which are often dysregulated in cancer cells. Researchers are exploring whether N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1-(3-methylphenyl)methanesulfonamide can serve as a scaffold for developing kinase inhibitors. This is particularly relevant given the increasing focus on personalized cancer therapies and the need for compounds with minimal side effects.

From a green chemistry perspective, the synthesis of N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1-(3-methylphenyl)methanesulfonamide is being optimized to reduce environmental impact. Solvent-free reactions and catalytic methods are being explored to enhance sustainability. This reflects the broader shift toward eco-friendly pharmaceutical manufacturing, a topic that resonates with both researchers and the general public.

In summary, N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1-(3-methylphenyl)methanesulfonamide (CAS No. 2034333-26-9) represents a versatile and promising compound with potential applications in neurodegenerative diseases, cancer research, and beyond. Its unique structural features and modifiable properties make it a valuable subject for ongoing and future studies. As the scientific community continues to explore its capabilities, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.